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Compound of Interest

Compound Name: Dicamba-D3

Cat. No.: B020954 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

Dicamba-D3, a deuterated form of the herbicide Dicamba. Adherence to these procedures is

critical to mitigate environmental contamination and occupational hazards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Dicamba-D3. It is classified as acutely toxic if swallowed, can cause serious eye damage,

and is harmful to aquatic life with long-lasting effects[1][2]. Always wear appropriate personal

protective equipment (PPE), including safety glasses or face shields, and chemical-resistant

gloves.[1][3] Work in a well-ventilated area.[4] In case of accidental exposure, follow first-aid

measures immediately and seek medical attention.

Step-by-Step Disposal Procedures for Dicamba-D3
The following procedures are tailored for a laboratory setting and are based on guidelines for

Dicamba-containing products.

1. Waste Identification and Segregation:

Contaminated Materials: Any materials that have come into contact with Dicamba-D3, such

as pipette tips, absorbent materials from spills, and contaminated clothing, should be
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considered hazardous waste.

Unused Product: Unwanted or expired Dicamba-D3 must be disposed of as hazardous

waste and not poured down the drain.

Empty Containers: Do not reuse empty containers. They must be properly decontaminated

before disposal.

2. Decontamination of Laboratory Ware and Containers:

Triple Rinse Procedure: All containers and laboratory glassware that held Dicamba-D3
should be triple-rinsed with a suitable solvent. The choice of solvent should be based on the

solubility of Dicamba-D3 and laboratory protocols.

Rinsate Collection: The rinsate from the triple-rinse procedure is considered hazardous

waste and must be collected in a properly labeled, sealed container for disposal. Do not

discharge rinsate into the sewer system.

3. Spill Management:

Containment: In the event of a spill, immediately contain the material using an inert

absorbent such as sand, clay granules, or vermiculite.

Cleanup: Carefully collect the absorbent material and any contaminated soil or surfaces into

a designated, labeled container for hazardous waste.

Ventilation: Ensure the area is well-ventilated during and after the cleanup process.

4. Final Disposal:

Approved Waste Disposal Facility: All collected Dicamba-D3 waste, including contaminated

materials, unused product, and collected rinsate, must be disposed of through an approved

hazardous waste disposal facility.

Compliance: Ensure that all disposal activities comply with federal, state, and local

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.
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Quantitative Hazard Data
The following table summarizes key toxicological and ecotoxicological data for Dicamba,

providing context for the stringent disposal requirements.

Data Point Value Species Reference

Acute Oral Toxicity

(LD50)
> 2,000 mg/kg Rat

Dermal Toxicity

(LD50)
> 2,000 mg/kg Rat

Inhalation Toxicity

(LC50)
> 5.0 mg/L Rat

Aquatic Toxicity

(LC50)
135 mg/l (96-hour) Rainbow Trout

Aquatic Toxicity

(LC50)
135 mg/l (96-hour) Bluegill

Aquatic Toxicity

(EC50)
110 mg/l (48-hour) Daphnia

Avian Dietary Toxicity

(LC50)
>10,000 ppm (8-day) Mallard Duck

Avian Dietary Toxicity

(LC50)
>10,000 ppm (8-day) Bobwhite Quail

Experimental Protocols
Detailed experimental protocols for the disposal of Dicamba-D3 are not typically published.

The standard procedure across laboratory and industrial settings is to follow the principles of

hazardous waste management as outlined above, with a focus on containment, segregation,

and transfer to a licensed disposal facility in accordance with regulatory requirements.

Logical Workflow for Dicamba-D3 Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Dicamba-D3 in a laboratory environment.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dicamba-D3 waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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